N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide

• Molecular Formula: C22H19ClFN3O2S
• Molecular Weight: 443.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C22H19ClFN3O2S/c23-17-14-15(25-21(28)16-4-1-2-5-18(16)24)7-8-19(17)26-9-11-27(12-10-26)22(29)20-6-3-13-30-20/h1-8,13-14H,9-12H2,(H,25,28)
• InChI Key: DQZPPTCQXDPPRI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3F)Cl)C(=O)C4=CC=CS4

Description

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide, also known as TAK-659, is a small-molecule drug that has been developed as a potential treatment for various types of cancer. This compound belongs to the class of kinase inhibitors, which work by blocking the activity of specific enzymes involved in cancer cell growth and proliferation.

Mechanism of Action

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide works by inhibiting the activity of several kinases that are involved in cancer cell growth and survival. Specifically, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide targets the Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and T-cell receptor-associated kinase (TEC) enzymes. By inhibiting these kinases, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide blocks the signaling pathways that promote cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to a reduction in tumor size and progression. Additionally, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has been shown to inhibit the production of cytokines, which are involved in the inflammatory response that promotes cancer growth and metastasis. N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has also been shown to enhance the anti-tumor activity of other drugs, such as immune checkpoint inhibitors.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide is its potent anti-tumor activity, which has been demonstrated in preclinical models of various types of cancer. Additionally, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has a favorable safety profile, with no significant toxicities observed at therapeutic doses. However, one limitation of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide is its specificity for certain kinases, which may limit its effectiveness in some types of cancer.

Future Directions

There are several potential future directions for research on N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide. One area of interest is the development of combination therapies that include N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide, as this drug has been shown to enhance the anti-tumor activity of other drugs. Additionally, further studies are needed to determine the optimal dosing and administration schedule for N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide, as well as its potential for use in different types of cancer. Finally, the development of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide analogs with improved specificity and potency may lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide involves several steps, including the preparation of intermediates and the final coupling reaction. The first step involves the reaction of 4-bromo-2-fluoroaniline with 3-chloro-4-(2-thienylcarbonyl)piperazine to produce the intermediate compound. This intermediate is then coupled with 4-(3-aminophenyl)-2-fluorobenzamide to form the final product, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide.

Scientific Research Applications

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has been extensively studied in preclinical models of various types of cancer, including lymphoma, leukemia, and solid tumors. In these studies, N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has shown potent anti-tumor activity, both as a single agent and in combination with other drugs. N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}-2-fluorobenzamide has also been shown to have a favorable safety profile in preclinical studies, with no significant toxicities observed at therapeutic doses.